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Executive Summary

This technical guide analyzes the structure-activity relationship (SAR) of lophophorine (N-
methyl-anhalonine methyl ether), a tetrahydroisoquinoline (THIQ) alkaloid found in Lophophora
williamsii (peyote). Unlike its structural cousin mescaline, lophophorine exhibits significant
toxicity (convulsant activity) and lacks classical psychedelic 5-HT2A agonism.

This document is designed for drug development professionals to understand the "Rigidity-
Toxicity Paradox"—how cyclization of the phenethylamine core shifts pharmacology from
psychoplastogen to convulsant—and how specific substitutions (phenolic vs. non-phenolic)
toggle between sedative and toxic profiles.

Structural Fundamentals: The Rigidification Shift

To understand lophophorine, one must first analyze its relationship to mescaline. Both share
the 3,4,5-oxygenation pattern on the benzene ring, but lophophorine locks the ethylamine side
chain into a rigid bicyclic system.
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The Core Scaffold Comparison

o Mescaline (3,4,5-trimethoxyphenethylamine): Flexible ethylamine chain. Rotational freedom
allows it to adopt the specific conformation required to activate the serotonin 5-HT2A
receptor (inducing psychedelia).

o Lophophorine (1,2-dimethyl-6,7,8-trimethoxy-1,2,3,4-tetrahydroisoquinoline): Rigid THIQ
core. The side chain is cyclized into a ring, restricting conformational freedom. This "locking”
drastically reduces 5-HT2A affinity/efficacy and introduces off-target toxicity.

The "Toxic Toggle": C8-Substituent

The most critical SAR finding in this class is the difference between Pellotine and

Lophophorine.
Compound C8 Substituent Pharmacological Profile
) Sedative / Hypnotic (Binds 5-
Pellotine Hydroxy! (-OH)
HT1D, 5-HT6, 5-HT7)
Convulsant / Toxic (Mechanism
Lophophorine Methoxy (-OCH3) linked to Strychnine-like

antagonism)

Key Insight: The methylation of the C8-hydroxyl group (capping the phenol) removes the
hydrogen-bond donor capability, increasing lipophilicity and altering receptor selectivity toward
convulsant pathways.

Visualization: Structural Evolution & SAR Logic

The following diagram illustrates the transformation from the flexible mescaline scaffold to the
rigid lophophorine core and highlights the critical "Toxic Toggle" at the C8 position.
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Caption: Structural evolution from Mescaline to Lophophorine. Note the divergence in

pharmacology driven by the C8-substituent (OH vs OMe).

Chemical Synthesis: Pictet-Spengler Protocol[1]

The synthesis of lophophorine derivatives relies on the Pictet-Spengler reaction, condensing a

phenethylamine with an aldehyde to form the tetrahydroisoquinoline ring.[1]

Reaction Mechanism[3]

e Imine Formation: The amine of the phenethylamine reacts with the aldehyde (acetaldehyde

for lophophorine) to form an imine (Schiff base).

o Cyclization: Acid-catalyzed electrophilic aromatic substitution closes the ring at the electron-

rich position ortho to the methoxy group.

Step-by-Step Protocol (Lophophorine Precursor)

Objective: Synthesis of 1-methyl-6,7,8-trimethoxy-1,2,3,4-tetrahydroisoquinoline (Anhalonidine

derivative).

Reagents:

e Mescaline HCI (or 3,4,5-trimethoxyphenethylamine)
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o Acetaldehyde (freshly distilled)

e Glacial Acetic Acid (solvent/catalyst) or dilute HCI

e Sodium Borohydride (NaBH4) - Optional for reductive amination route
Workflow:

o Dissolution: Dissolve 10 mmol of 3,4,5-trimethoxyphenethylamine in 20 mL of water/acetic
acid mixture (pH ~4).

e Condensation: Add 12 mmol of acetaldehyde dropwise at 0°C.

e Cyclization: Heat the mixture to 50°C for 2 hours. The acidic environment promotes the ring
closure.

¢ N-Methylation (Eschweiler-Clarke): To convert the resulting secondary amine (Anhalonidine)
to Lophophorine:

o Treat the intermediate with Formaldehyde/Formic acid under reflux.
o Workup: Basify with NaOH to pH 10, extract with Dichloromethane (DCM) (3 x 50 mL).

 Purification: Dry organic layer over MgSO4, evaporate solvent. Recrystallize the HCI salt
from ethanol/ether.

Pharmacological Data & Binding Profiles[4][5]

The following table synthesizes binding affinity data (Ki) and functional outcomes for key
Lophophora alkaloids. Note the selectivity shift caused by the rigid ring.
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Structure ) ] Primary In
Compound 5-HT1D (Ki) 5-HT2A (Ki) .
Class Vivo Effect
) Phenethylamine Psychedelic /
Mescaline ) >10,000 nM ~500 nM ] )
(Flexible) Hallucinogenic
) Phenolic THIQ Sedative /
Pellotine o 117 nM >5,000 nM )
(Rigid) Hypnotic
) Non-Phenolic o o Convulsant /
Lophophorine o Low Affinity Low Affinity )
THIQ (Rigid) Cytotoxic

Data Source Aggregation: Pellotine affinities derived from recent radioligand displacement
assays [1, 2]. Lophophorine toxicity profile derived from rodent lethality assays [3].

The Toxicity Mechanism

Lophophorine's convulsant activity is distinct from serotonergic syndrome. Current research
suggests:

e Glycine/GABA Antagonism: Similar to strychnine, the rigid, lipophilic bulk of lophophorine
may block inhibitory neurotransmission in the spinal cord/brainstem.

o Na+/K+ ATPase Inhibition: Some alkaloids in this class disrupt ion transport, leading to
depolarization and seizure thresholds lowering.

Experimental Workflow: Binding Assay Validation

To verify the SAR of novel lophophorine derivatives, the following self-validating binding assay
protocol is recommended.

Radioligand Binding Assay (5-HT2A vs 5-HT1A)

Principle: Competition binding using [3H]-Ketanserin (5-HT2A selective) and [3H]-8-OH-DPAT
(5-HT1A selective).

Protocol:

o Membrane Prep: HEK293 cells stably expressing human 5-HT2A receptors.
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 Incubation:
o Mix 50 pg membrane protein with [3H]-Ketanserin (1 nM final).

o Add test compound (Lophophorine derivative) at concentrations ranging from 107-10 to
10"-5 M.

o Control: Define non-specific binding using 10 uM Methysergide.
o Equilibrium: Incubate at 37°C for 60 minutes.
o Termination: Rapid filtration through GF/B filters using a cell harvester.
e Quantification: Liquid scintillation counting.

e Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate Ki using the Cheng-Prusoff
equation.

Self-Validation Check:

o If Ki(Test Compound) > 10,000 nM at 5-HT2A, but toxicity remains in vivo, the mechanism is
non-serotonergic (confirming the Lophophorine profile).

 If Ki <100 nM, the derivative has re-acquired "Mescaline-like" properties (unlikely with the
rigid THIQ core).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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